4-(4-Propylphenyl)-1,3-thiazol-2-amine
Description
4-(4-Propylphenyl)-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C12H14N2S and its molecular weight is 218.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition Studies
4-(4-Propylphenyl)-1,3-thiazol-2-amine and similar compounds have been investigated for their potential as corrosion inhibitors. A study utilized quantum chemical parameters and molecular dynamics simulations to predict the corrosion inhibition performances of thiazole derivatives on iron metal. These theoretical data correlated well with experimental results, indicating the effectiveness of such compounds in corrosion inhibition (Kaya et al., 2016).
Synthesis and Characterization
Thiazole derivatives, including those similar to this compound, have been synthesized and characterized through various methods. For example, a study reported the synthesis and X-ray crystallographic analysis of aminothiazole derivatives, providing insights into their molecular structure and potential applications (Adeel et al., 2017).
Anticancer Activity Evaluation
Some derivatives of this compound have been evaluated for their anticancer activity. A study synthesized thiazole derivatives and tested their effectiveness against human cancer cell lines, indicating their potential as anticancer agents (Yakantham et al., 2019).
Application in Material Science
These compounds have also found applications in material science. For instance, a novel V-shaped molecule based on thiazole structure demonstrated potential for use as a security ink due to its multi-stimuli response and mechano-chromic activity (Lu & Xia, 2016).
Biological Evaluation as LOX Inhibitors
N-aryl-4-aryl-1,3-thiazole-2-amine derivatives, similar in structure to this compound, were evaluated for anti-inflammatory activity. These compounds showed direct inhibition of 5-lipoxygenase, a key enzyme in inflammation-related diseases, indicating their therapeutic potential (Suh et al., 2012).
Properties
IUPAC Name |
4-(4-propylphenyl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-2-3-9-4-6-10(7-5-9)11-8-15-12(13)14-11/h4-8H,2-3H2,1H3,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWWKFIPFFAXPGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C2=CSC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70358020 |
Source
|
| Record name | 4-(4-propylphenyl)-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70358020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
350997-71-6 |
Source
|
| Record name | 4-(4-Propylphenyl)-2-thiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=350997-71-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4-propylphenyl)-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70358020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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